Cas no 1170-80-5 (1,4-Cyclohexanedimethanamine,N,N'-dimethyl-N,N'-bis(phenylmethyl)-, dihydrochloride, trans- (9CI))

• Product Name: 1,4-Cyclohexanedimethanamine,N,N'-dimethyl-N,N'-bis(phenylmethyl)-, dihydrochloride, trans- (9CI)
• CAS No: 1170-80-5
• MF: C₂₄H₃₆Cl₂N₂
• MW: 423.462044715881
• CID: 141999
• PubChem ID: 70890
• Update Time: 2025-04-19

1,4-Cyclohexanedimethanamine,N,N'-dimethyl-N,N'-bis(phenylmethyl)-, dihydrochloride, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanamine,N,N'-dimethyl-N,N'-bis(phenylmethyl)-, dihydrochloride, trans- (9CI)
• N-benzyl-1-[4-[[benzyl(methyl)amino]methyl]cyclohexyl]-N-methylmethanamine,dihydrochloride
• trans-N,N'-(1,4-Cyclohexylenedimethylene)-N,N'-dimethyldibenzylamine dihydrochloride
• 1,4-Cyclohexanebis(methylamine), N,N'-dibenzyl-N,N'-dimethyl-, dihydrochloride, (E)-
• DTXSID00151662
• Benzylamine, N,N'-(1,4-cyclohexylenedimethylene)-N,N'-dimethyldi-, dihydrochloride, (E)-
• 1170-80-5
• trans-N,N'-Dibenzyl-N,N'-dimethyl-1,4-cyclohexanebis(methylamine) dihydrochloride

• Inchi： 1S/C24H34N2.2ClH/c1-25(17-21-9-5-3-6-10-21)19-23-13-15-24(16-14-23)20-26(2)18-22-11-7-4-8-12-22;;/h3-12,23-24H,13-20H2,1-2H3;2*1H
• InChI Key： AFVPBHIGQFTYLE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(CC1C=CC=CC=1)CC1CCC(CN(C)CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 422.22588
• Monoisotopic Mass: 422.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Boiling Point: 442.4°C at 760 mmHg
• Flash Point: 195.3°C
• PSA: 6.48